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Compound of Interest

Compound Name: AC915

Cat. No.: B15555702 Get Quote

Initial searches for "AC915" have revealed that this identifier primarily corresponds to a series

of industrial accelerometers, which are physical devices used for vibration analysis, rather than

a chemical compound.[1][2][3][4] Safety Data Sheets (SDS) found in the search results are for

substances such as Acetanilide, a corrosion inhibitor labeled CRS915, or an adhesive named

C915, not for a chemical specifically designated as AC915.[5][6] Therefore, the proper disposal

procedures for AC915 would fall under the category of electronic waste, not chemical waste.

However, to address the core need for information on laboratory safety and chemical handling

for researchers, scientists, and drug development professionals, the following provides a

comprehensive guide to the proper disposal procedures for general laboratory chemicals.

General Laboratory Chemical Disposal Procedures
Proper disposal of laboratory chemicals is crucial for ensuring safety and environmental

compliance. The following steps provide a procedural guide for researchers.

Step 1: Identification and Classification
The first and most critical step is to accurately identify the chemical waste. This involves:

Knowing the Chemical Properties: Understand the chemical's composition and any potential

hazards (e.g., ignitability, corrosivity, reactivity, toxicity). This information is readily available

on the chemical's Safety Data Sheet (SDS).

Segregation: Never mix different types of chemical waste. Incompatible chemicals can react

violently, producing heat, toxic gases, or explosions. Waste should be segregated into
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categories such as:

Halogenated Solvents

Non-halogenated Solvents

Acids

Bases

Heavy Metals

Solid Chemical Waste

Step 2: Proper Labeling and Storage
All chemical waste containers must be properly labeled and stored.

Labeling: The label should clearly state "Hazardous Waste" and list the full chemical names

of all components. The approximate percentage of each component should also be included.

Containers: Use appropriate, sealed, and leak-proof containers. The container material must

be compatible with the chemical waste it holds.

Storage: Store waste containers in a designated, well-ventilated, and secondary containment

area to prevent spills.

Step 3: Waste Minimization
Before disposal, consider methods to minimize the amount of waste generated. This can

include:

Ordering only the necessary amount of chemicals.

Using smaller-scale experiments when possible.

Reusing or recycling solvents and other materials when feasible and safe.

Step 4: Disposal Request and Pickup
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Most research institutions have a dedicated Environmental Health and Safety (EHS)

department that manages chemical waste disposal.

Request Form: Fill out a waste disposal request form provided by your institution's EHS

office. This form typically requires information on the chemical composition, volume, and

location of the waste.

Scheduled Pickup: Once the request is submitted, the EHS department will schedule a time

to pick up the waste from your laboratory.

Summary of Chemical Waste Disposal
The following table summarizes the general disposal routes for different categories of

laboratory chemical waste.

Waste Category Examples Typical Disposal Route

Halogenated Solvents Chloroform, Dichloromethane

Collection by EHS for

incineration at a licensed

facility.

Non-Halogenated Solvents Acetone, Ethanol, Hexane
Collection by EHS for fuel

blending or incineration.

Corrosive Waste (Acids) Hydrochloric Acid, Sulfuric Acid

Neutralization (if safe and

permitted) or collection by

EHS.

Corrosive Waste (Bases)
Sodium Hydroxide, Potassium

Hydroxide

Neutralization (if safe and

permitted) or collection by

EHS.

Heavy Metal Waste
Mercury, Lead, Cadmium

compounds

Collection by EHS for

specialized treatment and

disposal.

Solid Chemical Waste
Contaminated labware,

chemical powders

Collection by EHS for

incineration or landfilling.
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Chemical Waste Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste.

Start: Chemical Waste Generated

Identify Chemical Composition and Hazards (Consult SDS)

Segregate Waste by Hazard Class

Label Container with 'Hazardous Waste' and Contents

Store in a Designated, Secure Area with Secondary Containment

Submit Waste Pickup Request to EHS

EHS Collects Waste for Disposal

Click to download full resolution via product page

Caption: Workflow for proper laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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